1-Benzo[1,3]dioxol-5-ylmethyl-3-hydroxy-3-(2-oxo-2-phenyl-ethyl)-1,3-dihydro-indol-2-one

• Molecular Formula: C24H19NO5
• Molecular Weight: 401.4 g/mol
• IUPAC Name: 1-(1,3-benzodioxol-5-ylmethyl)-3-hydroxy-3-phenacylindol-2-one
• InChI: InChI=1S/C24H19NO5/c26-20(17-6-2-1-3-7-17)13-24(28)18-8-4-5-9-19(18)25(23(24)27)14-16-10-11-21-22(12-16)30-15-29-21/h1-12,28H,13-15H2
• InChI Key: FGAKUVVKVYQUEI-UHFFFAOYSA-N
• SMILES: C1OC2=C(O1)C=C(C=C2)CN3C4=CC=CC=C4C(C3=O)(CC(=O)C5=CC=CC=C5)O

Description

1-Benzo[1,3]dioxol-5-ylmethyl-3-hydroxy-3-(2-oxo-2-phenyl-ethyl)-1,3-dihydro-indol-2-one is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. This compound has been synthesized using different methods, and its mechanism of action and physiological effects have been extensively studied.

Scientific Research Applications

1-Benzo[1,3]dioxol-5-ylmethyl-3-hydroxy-3-(2-oxo-2-phenyl-ethyl)-1,3-dihydro-indol-2-one has been studied extensively for its potential applications in various fields of scientific research. It has been shown to have anticancer properties and has been studied as a potential chemotherapeutic agent. It has also been studied for its potential use as an anti-inflammatory agent and as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, this compound has been studied for its potential use in the synthesis of other compounds with biological activity.

Mechanism of Action

The mechanism of action of 1-Benzo[1,3]dioxol-5-ylmethyl-3-hydroxy-3-(2-oxo-2-phenyl-ethyl)-1,3-dihydro-indol-2-one has been studied in detail. It has been shown to inhibit the activity of certain enzymes involved in cancer cell growth and proliferation. Additionally, it has been shown to have anti-inflammatory effects by inhibiting the production of certain cytokines involved in the inflammatory response. Furthermore, it has been shown to have neuroprotective effects by inhibiting the aggregation of certain proteins involved in neurodegenerative diseases.
Biochemical and Physiological Effects:
1-Benzo[1,3]dioxol-5-ylmethyl-3-hydroxy-3-(2-oxo-2-phenyl-ethyl)-1,3-dihydro-indol-2-one has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells by activating certain signaling pathways. Additionally, it has been shown to reduce inflammation by inhibiting the production of certain cytokines. Furthermore, it has been shown to protect neurons from damage by inhibiting the aggregation of certain proteins involved in neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-Benzo[1,3]dioxol-5-ylmethyl-3-hydroxy-3-(2-oxo-2-phenyl-ethyl)-1,3-dihydro-indol-2-one is its potential as a chemotherapeutic agent and its ability to inhibit the growth of cancer cells. Additionally, its anti-inflammatory and neuroprotective effects make it a promising candidate for the treatment of various diseases. However, one limitation of this compound is its limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of 1-Benzo[1,3]dioxol-5-ylmethyl-3-hydroxy-3-(2-oxo-2-phenyl-ethyl)-1,3-dihydro-indol-2-one. One direction is the further study of its potential as a chemotherapeutic agent and its ability to inhibit the growth of cancer cells. Additionally, further research is needed to fully understand its anti-inflammatory and neuroprotective effects and its potential use in the treatment of various diseases. Furthermore, the synthesis of other compounds using 1-Benzo[1,3]dioxol-5-ylmethyl-3-hydroxy-3-(2-oxo-2-phenyl-ethyl)-1,3-dihydro-indol-2-one as a starting material should be explored.

Synthesis Methods

The synthesis of 1-Benzo[1,3]dioxol-5-ylmethyl-3-hydroxy-3-(2-oxo-2-phenyl-ethyl)-1,3-dihydro-indol-2-one has been reported in the literature using different methods. One of the most commonly used methods involves the reaction of benzaldehyde, 2-phenylacetic acid, and 1,3-dihydroindol-2-one in the presence of a base catalyst such as potassium carbonate. The reaction proceeds via a Knoevenagel condensation followed by cyclization to give the desired product. Other methods include the use of different starting materials and catalysts.